N-[4-(azepan-1-ylsulfonyl)phenyl]-2-chloroacetamide

• IUPAC Name: N-[4-(azepan-1-ylsulfonyl)phenyl]-2-chloroacetamide
• InChI: InChI=1S/C14H19ClN2O3S/c15-11-14(18)16-12-5-7-13(8-6-12)21(19,20)17-9-3-1-2-4-10-17/h5-8H,1-4,9-11H2,(H,16,18)
• InChI Key: YOAOUBWHISOROG-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCl
• Molecular Formula: C14H19ClN2O3S
• Molecular Weight: 330.8 g/mol
• CAS No.: 870693-14-4

Description

“N-[4-(azepan-1-ylsulfonyl)phenyl]-2-chloroacetamide” is a chemical compound with the molecular formula C14H19ClN2O3S and a molecular weight of 330.83. It is a specialty product used in proteomics research.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a phenyl ring attached to a sulfonyl group, which is further connected to an azepane ring. An acetamide group with a chlorine atom is also attached to the phenyl ring.

Physical and Chemical Properties Analysis

“this compound” has a predicted density of 1.339±0.06 g/cm3 and a predicted pKa of 12.26±0.70. It is stored at room temperature.

Scientific Research Applications

Synthesis and Biological Activities

• Chemical Synthesis

  A series of N-aryl-3-phenoxymethyl-4-phenyl-4H-1,2,4-triazol-5-ylsulfanyl acetamides, which are chemically related to N-[4-(azepan-1-ylsulfonyl)phenyl]-2-chloroacetamide, were synthesized. These compounds demonstrated potential effects on plant growth, particularly on roots and stems at various concentrations Hu Yu-sen, 2009.

• Anticancer Activity

  N-[4-(Benzothiazole-2-yl) phenyl]-2-aryloxyacetamide derivatives, closely related to this compound, were prepared and found to have notable anticancer activities. Certain compounds showed significant efficacy in this regard Funda Tay, L. Yurttaş, Ş. Demirayak, 2012.

Herbicides and Environmental Implications

• Herbicidal Activity

  N-(1-Alkenyl)-2-chloroacetamides, which share a functional group with this compound, were synthesized and tested for their herbicidal activities. Some compounds were effective against specific weeds in paddy fields H. Okamoto, S. Kato, M. Ogasawara, M. Konnai, T. Takematsu, 1991.

• Metabolism in Human and Rat Liver Microsomes

  Studies on chloroacetamide herbicides and their metabolites in human and rat liver microsomes revealed significant insights into their metabolic pathways. This research is crucial for understanding the environmental and health impacts of such compounds S. Coleman, R. Linderman, E. Hodgson, R. Rose, 2000.

Pharmaceutical Research and Applications

• Lipophilicity and Pharmacokinetics: The lipophilicity and pharmacokinetics of chloroacetamides, including compounds structurally related to this compound, were investigated, providing essential data for their potential pharmaceutical applications G. Vastag, S. Apostolov, Borko M. Matijević, 2018.

Safety and Hazards

The compound is classified as an irritant (Hazard Code: Xi). For safe handling, users should refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.